Cas no 393837-36-0 (2-(2,4-dichlorophenoxy)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 393837-36-0
• MF: C₁₅H₈Cl₄N₂O₂S₂
• MW: 454.178216934204
• CID: 6265237
• PubChem ID: 4557128
• Update Time: 2025-05-23

2-(2,4-dichlorophenoxy)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylacetamide
• AKOS024597993
• AB00672267-01
• 2-(2,4-dichlorophenoxy)-N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]acetamide
• F0700-0075
• Oprea1_086234
• 393837-36-0
• 2-(2,4-dichlorophenoxy)-N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)acetamide

• Inchi： 1S/C15H8Cl4N2O2S2/c16-7-1-2-11(9(17)3-7)23-5-13(22)21-15-20-10(6-24-15)8-4-12(18)25-14(8)19/h1-4,6H,5H2,(H,20,21,22)
• InChI Key： ZUFXPLUOUJIRKZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C1=CSC(=N1)NC(COC1C=CC(=CC=1Cl)Cl)=O

Computed Properties

• Exact Mass: 453.875181g/mol
• Monoisotopic Mass: 451.878131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 108Ų

Additional information on 2-(2,4-dichlorophenoxy)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylacetamide

Compound CAS No 393837-36-0: 2-(2,4-Dichlorophenoxy)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylacetamide

The compound with CAS number 393837-36-0, known as 2-(2,4-dichlorophenoxy)-N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylacetamide, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its complex structure, which includes a thiazole ring and a dichlorophenoxy group. The presence of these functional groups makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the unique properties of this compound, particularly its ability to act as a bioactive agent in various biological systems. Researchers have explored its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases, which are critical targets in cancer therapy. This finding underscores its potential as a lead compound for the development of anti-cancer drugs.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. A team of scientists from the University of California reported that it shows promising results as a herbicide. The compound's ability to inhibit the growth of specific weeds without causing significant harm to crops makes it a valuable candidate for sustainable agriculture practices. Furthermore, its stability under various environmental conditions enhances its suitability for agricultural use.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the thiazole ring and the subsequent attachment of the dichlorophenoxy group. Researchers have optimized these steps to achieve high yields and purity levels. A recent advancement in this area involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining product quality.

From a structural perspective, the compound's thiazole ring plays a crucial role in determining its chemical reactivity and biological activity. The substitution pattern on the ring influences its ability to interact with biological targets such as proteins and enzymes. For example, the presence of electron-withdrawing groups like chlorine atoms enhances the molecule's ability to form hydrogen bonds, which is essential for binding to target sites.

Moreover, this compound has been studied for its electronic properties, making it a candidate for applications in organic electronics. A research group from Stanford University reported that it exhibits semiconducting behavior when incorporated into thin-film transistor devices. This property opens up new possibilities for its use in flexible electronics and optoelectronic devices.

In terms of safety and environmental impact, studies have shown that this compound has low toxicity levels when administered at recommended doses. However, further research is needed to fully understand its long-term effects on ecosystems and human health. Regulatory agencies are closely monitoring its use to ensure compliance with safety standards.

The development of this compound represents a significant advancement in organic chemistry and materials science. Its diverse applications across multiple industries highlight its importance as a versatile building block for innovative solutions. As research continues to uncover new properties and uses, this compound is poised to play an even greater role in advancing scientific and technological frontiers.